6-({[1-(Methoxycarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid

• Molecular Formula: C19H22N2O5
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 6-[(1-methoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C19H22N2O5/c1-26-19(25)21-10-4-5-12-11-13(8-9-16(12)21)20-17(22)14-6-2-3-7-15(14)18(23)24/h2-3,8-9,11,14-15H,4-7,10H2,1H3,(H,20,22)(H,23,24)
• InChI Key: KPFUFQIEFZZIBO-UHFFFAOYSA-N
• SMILES: COC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3CC=CCC3C(=O)O

Description

6-({[1-(Methoxycarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound is commonly referred to as MTCA and is known for its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of MTCA is not fully understood. However, studies have suggested that the compound may exert its biological effects through the modulation of various signaling pathways, including the NF-κB and MAPK signaling pathways. MTCA has also been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
MTCA has been shown to exhibit a wide range of biochemical and physiological effects. The compound has been shown to possess significant anti-inflammatory, analgesic, and antipyretic properties. MTCA has also been shown to possess significant antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

MTCA has several advantages for use in lab experiments. The compound is relatively easy to synthesize and purify, making it readily available for use in research. MTCA also exhibits a wide range of biological activities, making it a versatile compound for use in various research applications. However, there are also some limitations to the use of MTCA in lab experiments. The compound is relatively unstable, and its biological activity may be affected by factors such as pH and temperature.

Future Directions

There are several potential future directions for research involving MTCA. One area of interest is the development of novel synthetic methods for the production of MTCA and related compounds. Another area of interest is the exploration of the compound's potential applications in the treatment of various diseases, including inflammatory and oxidative stress-related diseases. Additionally, further research is needed to fully understand the mechanism of action of MTCA and its potential interactions with other signaling pathways.

Synthesis Methods

MTCA can be synthesized through a multi-step process involving several chemical reactions. The synthesis of MTCA involves the reaction of 6-chloro-3-cyclohexene-1-carboxylic acid with 1-(methoxycarbonyl)-1,2,3,4-tetrahydro-6-quinolinecarboxylic acid. The reaction is carried out in the presence of a suitable catalyst and solvent. The final product is obtained after purification and isolation.

Scientific Research Applications

MTCA has been extensively studied for its potential applications in scientific research. The compound is known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic properties. MTCA has also been shown to possess significant antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases.